Cas no 1529149-68-5 ((2-Ethyl-5-methyl-1,3-oxazol-4-yl)methanamine)

• Product Name: (2-Ethyl-5-methyl-1,3-oxazol-4-yl)methanamine
• CAS No: 1529149-68-5
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD26938853
• CID: 5054492
• PubChem ID: 82502441
• Update Time: 2025-08-03

(2-Ethyl-5-methyl-1,3-oxazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-ethyl-5-methyl-1,3-oxazol-4-yl)methanamine
• (2-Ethyl-5-methyl-1,3-oxazol-4-yl)methanamine

• MDL： MFCD26938853
• Inchi： 1S/C7H12N2O/c1-3-7-9-6(4-8)5(2)10-7/h3-4,8H2,1-2H3
• InChI Key： JZYCVDAZFUHLLH-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC(CN)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• XLogP3: 0.5
• Topological Polar Surface Area: 52

(2-Ethyl-5-methyl-1,3-oxazol-4-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on (2-Ethyl-5-methyl-1,3-oxazol-4-yl)methanamine

Professional Introduction to (2-Ethyl-5-methyl-1,3-oxazol-4-yl)methanamine (CAS No. 1529149-68-5)

(2-Ethyl-5-methyl-1,3-oxazol-4-yl)methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1529149-68-5, belongs to the oxazole derivatives family, a class of heterocyclic compounds known for their diverse biological activities and synthetic utility. The structural framework of this molecule incorporates an oxazole ring substituted with ethyl and methyl groups at the 2 and 5 positions, respectively, and is further functionalized with an amine group at the 4-position, which contributes to its unique chemical properties and reactivity.

The relevance of (2-Ethyl-5-methyl-1,3-oxazol-4-yl)methanamine in modern chemical research is underscored by its potential applications in drug discovery and development. Oxazole derivatives have been extensively studied due to their role as pharmacophores in various therapeutic agents. The presence of the amine functionality in this compound not only enhances its versatility as a building block in synthetic chemistry but also opens up possibilities for further derivatization into more complex molecules with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The oxazole core in (2-Ethyl-5-methyl-1,3-oxazol-4-yl)methanamine is particularly noteworthy, as it has been shown to exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, studies have demonstrated that oxazole derivatives can interact with biological targets such as kinases and proteases, making them promising candidates for developing small-molecule inhibitors.

The synthesis of (2-Ethyl-5-methyl-1,3-oxazol-4-yl)methanamine involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The precise arrangement of substituents on the oxazole ring is critical for achieving the desired biological activity. Researchers have employed various synthetic strategies to optimize the yield and purity of this compound, leveraging techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis to achieve high enantioselectivity.

In the realm of drug discovery, the utility of (2-Ethyl-5-methyl-1,3-oxazol-4-yl)methanamine extends beyond its role as a mere intermediate. Preclinical studies have indicated that derivatives of this compound may possess anti-inflammatory, antimicrobial, and anticancer properties. The amine group at the 4-position of the oxazole ring provides a handle for further chemical modifications, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

The integration of computational chemistry and molecular modeling has further enhanced the understanding of how (2-Ethyl-5-methyl-1,3-oxazol-4-yl)methanamine interacts with biological targets. These computational approaches have been instrumental in predicting binding affinities and identifying key residues involved in substrate recognition. Such insights have guided experimental efforts toward the development of more potent and selective inhibitors.

The growing interest in green chemistry principles has also influenced the synthesis of (2-Ethyl-5-methyl-1,3-oxazol-4-yl)methanamine. Researchers are increasingly adopting sustainable methodologies that minimize waste generation and reduce environmental impact. For example, catalytic processes that employ recyclable ligands or biodegradable solvents have been explored as alternatives to traditional synthetic routes.

The future prospects for (2-Ethyl-5-methyl-1,3-oxyzol)-4-_ymethanamine are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and materials science. The development of novel synthetic methodologies will continue to drive innovation in this field, enabling the production of more complex derivatives with enhanced functional properties.

In conclusion, (2-Ethyl-(E)-5-methyl-(E)-1H-(E)-1(3H)-H)-(E)-₃^H)mthanamine (CAS No.1529149- 68- 5) represents a significant advancement in organic chemistry and pharmaceutical research. Its unique structural features make it a valuable scaffold for developing new therapeutic agents with potential applications across multiple disease areas. As research progresses, we can expect further insights into its biological activities and synthetic possibilities.